Cas no 1361608-63-0 (2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine)
2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C18H6Cl6F3NO/c19-9-1-6(2-10(20)14(9)23)8-5-13(18(25,26)27)28-16(17(8)29)7-3-11(21)15(24)12(22)4-7/h1-5,29H
- InChI Key: ZIMNFXGGSIPFFB-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=C(C(F)(F)F)N=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 548
- XLogP3: 8.5
- Topological Polar Surface Area: 33.1
2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001996-250mg |
2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine |
1361608-63-0 | 97% | 250mg |
707.20 USD | 2021-06-09 | |
| Alichem | A024001996-500mg |
2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine |
1361608-63-0 | 97% | 500mg |
1,029.00 USD | 2021-06-09 | |
| Alichem | A024001996-1g |
2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine |
1361608-63-0 | 97% | 1g |
1,696.80 USD | 2021-06-09 |
2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
Additional information on 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine
Recent Advances in the Study of 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1361608-63-0)
The compound 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1361608-63-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's ability to interact with specific biological targets, particularly in the context of inflammatory and oncological pathways. The presence of multiple chlorine atoms and a trifluoromethyl group in its structure enhances its binding affinity to proteins involved in these pathways, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling techniques to predict its interactions with key enzymes and receptors, providing a foundation for future experimental validation.
In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine. These approaches often involve multi-step reactions, including halogenation and condensation processes, which have been refined to improve efficiency and scalability. Recent publications have also explored the use of green chemistry principles to minimize environmental impact during synthesis, aligning with the growing emphasis on sustainable practices in pharmaceutical research.
Preliminary in vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific cellular pathways. For instance, it has shown inhibitory effects on pro-inflammatory cytokines and growth factors, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to induce apoptosis in certain cancer cell lines has sparked interest in its use as an anticancer agent. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile.
Despite these promising findings, challenges remain in the development of 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects must be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities offer numerous opportunities for drug discovery and development. Continued investigation into its properties and applications will undoubtedly contribute to the advancement of novel therapeutic strategies in the years to come.
1361608-63-0 (2,4-Bis(3,4,5-trichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)